N-(1-{3-tert-butyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)-N,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(1-{3-tert-butyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)-N,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide is a useful research compound. Its molecular formula is C19H24N8O3 and its molecular weight is 412.454. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Cardiovascular Agents
Research has explored the synthesis and activities of triazolo[1,5-a]pyrimidines and their potential as cardiovascular agents. Among these, compounds with tert-butyl groups showed significant promise due to their potent coronary vasodilating and antihypertensive activities, suggesting a potential pathway for developing new cardiovascular treatments (Sato et al., 1980).
Heterocyclic Chemistry
Hassneen and Abdallah (2003) reported on the synthesis of pyridino[2,3-d]pyrimidin-4-one and pyridino[2,3-d]triazolino[4,5-a]pyrimidin-5-one derivatives, highlighting the versatility of these compounds in creating diverse heterocyclic structures, which are crucial in medicinal chemistry for developing new drugs with specific biological activities (Hassneen & Abdallah, 2003).
Supramolecular Assemblies
Fonari et al. (2004) explored dihydropyrimidine-2,4-(1H,3H)-dione derivatives for their ability to form hydrogen-bonded supramolecular assemblies. This research underscores the potential of such compounds in developing novel materials with unique properties, including molecular recognition and catalysis (Fonari et al., 2004).
Antimicrobial Activities
Several studies have focused on the synthesis of triazolopyrimidine derivatives and their potential antimicrobial activities. Compounds featuring pyrimidin-4-one and triazolo[4,3-a]pyrimidine structures have been synthesized and evaluated for their antimicrobial properties, showing promise in the search for new antimicrobial agents (Riyadh, 2011).
Antitumor Activities
The antitumor activities of imidazo[5,1-d]-1,2,3,5-tetrazin-4(3H)-ones have been investigated, revealing that certain analogues exhibit significant antitumor effects against various murine tumors. These studies provide a foundation for further exploration of such compounds in cancer therapy (Stevens et al., 1987).
Properties
IUPAC Name |
N-[1-(3-tert-butyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)azetidin-3-yl]-N,3-dimethyl-2,4-dioxo-1H-pyrimidine-5-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H24N8O3/c1-19(2,3)17-22-21-13-6-7-14(23-27(13)17)26-9-11(10-26)24(4)15(28)12-8-20-18(30)25(5)16(12)29/h6-8,11H,9-10H2,1-5H3,(H,20,30) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YOVJLCDZNHOZIC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=NN=C2N1N=C(C=C2)N3CC(C3)N(C)C(=O)C4=CNC(=O)N(C4=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H24N8O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
412.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.